Cas no 338412-39-8 (1-(2,4-Dichlorobenzyl)sulfonyl-2-phenyl-2-propanol)

• Product Name: 1-(2,4-Dichlorobenzyl)sulfonyl-2-phenyl-2-propanol
• CAS No: 338412-39-8
• CID: 4647188
• Update Time: 2025-05-22

1-(2,4-Dichlorobenzyl)sulfonyl-2-phenyl-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichlorobenzyl)sulfonyl-2-phenyl-2-propanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,4-Dichlorobenzyl)sulfonyl-2-phenyl-2-propanol

1-(2,4-Dichlorobenzyl)sulfonyl-2-phenyl-2-propanol (CAS No. 338412-39-8): A Comprehensive Overview

1-(2,4-Dichlorobenzyl)sulfonyl-2-phenyl-2-propanol (CAS No. 338412-39-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique sulfonyl and phenyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes a 2,4-dichlorobenzyl moiety, contributes to its distinct chemical properties and reactivity.

The compound's sulfonyl group plays a crucial role in its applications, particularly in medicinal chemistry. Researchers have explored its potential in designing enzyme inhibitors and receptor modulators due to its ability to interact with biological targets. The presence of the phenyl-2-propanol segment further enhances its versatility, making it a valuable building block in organic synthesis. Recent studies have highlighted its utility in developing novel therapeutic agents, aligning with the growing demand for innovative drug candidates in the pharmaceutical industry.

One of the most frequently searched questions related to 1-(2,4-Dichlorobenzyl)sulfonyl-2-phenyl-2-propanol is its solubility and stability under various conditions. This compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while remaining relatively stable at room temperature. Its stability profile makes it suitable for long-term storage and handling in laboratory settings, a feature highly valued by chemists and researchers.

In the context of current trends, the compound's role in green chemistry and sustainable synthesis has become a hot topic. With increasing emphasis on environmentally friendly processes, researchers are investigating ways to incorporate 1-(2,4-Dichlorobenzyl)sulfonyl-2-phenyl-2-propanol into catalytic systems that minimize waste and reduce energy consumption. This aligns with the broader shift toward sustainable practices in the chemical industry, a trend that resonates strongly with both academic and industrial stakeholders.

Another area of interest is the compound's potential applications in material science. Its unique structural features, including the sulfonyl and phenyl groups, make it a candidate for designing advanced polymers and functional materials. Researchers are exploring its use in creating high-performance coatings and adhesives, leveraging its chemical properties to enhance material durability and performance. This application is particularly relevant given the rising demand for innovative materials in sectors such as electronics and aerospace.

The synthesis of 1-(2,4-Dichlorobenzyl)sulfonyl-2-phenyl-2-propanol typically involves multi-step organic reactions, including sulfonylation and benzylation processes. Optimizing these synthetic routes has been a focus of recent research, with efforts directed toward improving yield and reducing byproducts. These advancements are critical for scaling up production and ensuring the compound's availability for broader applications.

From a market perspective, the demand for 1-(2,4-Dichlorobenzyl)sulfonyl-2-phenyl-2-propanol is expected to grow, driven by its expanding applications in pharmaceuticals and materials science. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. Its niche yet significant role in specialized chemical synthesis ensures its continued relevance in the market.

In summary, 1-(2,4-Dichlorobenzyl)sulfonyl-2-phenyl-2-propanol (CAS No. 338412-39-8) is a versatile and valuable compound with wide-ranging applications. Its unique chemical structure, combined with its potential in drug development and material science, positions it as a compound of interest for researchers and industry professionals alike. As the chemical and pharmaceutical landscapes evolve, this compound is likely to play an increasingly important role in addressing contemporary challenges and driving innovation.